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Compound of Interest

Compound Name: Samarium-144

Cat. No.: B1262722

An essential component in cutting-edge nuclear physics research and medical isotope
production is the creation of high-quality, enriched Samarium-144 (144Sm) targets for use in
particle accelerators. The isotope 44Sm is particularly valuable for the production of the
medical radioisotope Samarium-145 (14°Sm) and for fundamental studies in nuclear structure
and astrophysics.[1] The preparation of these targets demands meticulous procedures to
ensure the desired thickness, purity, and uniformity, while conserving the valuable enriched
material.

This document provides detailed application notes and protocols for the preparation of enriched
1445m targets, tailored for researchers, scientists, and professionals in drug development.

Properties of Samarium-144

Samarium is a moderately hard, silvery rare earth metal belonging to the lanthanide series.[1]
[2] Understanding its physical and chemical properties is crucial for selecting the appropriate
target preparation method. Enriched *44Sm is typically supplied as an oxide (Sm203) and must
often be chemically reduced to its metallic form before target fabrication.[1]

Table 1: Physical and Isotopic Properties of Samarium-144
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Property Value

Atomic Number (2) 62[1]

Mass Number (A) 144[1]

Atomic Mass (Da) 143.911999[1]

Natural Abundance (%) 3.08[1][2]

Half-life Stable[1][3]

Melting Point (K) 1345 (1072 °C)[1]
Boiling Point (K) 2173 (1900 °C)[1]
Density (g/cm?3) 7.47 (at 25 °C)

Crystal Structure Rhombohedral (RHL)[1]

| Common Oxidation States | +2, +3[2] |

Overview of Target Preparation Methods

The choice of preparation technique depends on the specific requirements of the accelerator
experiment, including the desired target thickness, uniformity, and whether the target needs to
be self-supporting or mounted on a backing. The most common methods for producing solid
targets are vacuum evaporation, electrodeposition, and rolling.[4]

Workflow for 144Sm Target Preparation

The general workflow from the enriched starting material to the final accelerator target involves
several key stages, including chemical conversion and the chosen fabrication method.
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Starting Material

Enriched *4Sm203 Powder

Pre-processing

Reduction to *4Sm Metal
(e.g., with La or Th)

(or Sm salt)

Fabrication Methods

Vacuum Evaporation Electrodeposition

Final Rroduct

144Sm Accelerator Target

(Self-supporting or on backing)

Click to download full resolution via product page
Caption: General workflow for producing #4Sm accelerator targets.

Table 2: Comparison of Target Preparation Methods
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Typical
) . Common
Method Thickness Advantages Disadvantages
Substrates
Range
. . Material loss
High purity;
can be
Good L Carbon (C),
Vacuum ~1 pglcm? to . . significant; .
. uniformity; . . Aluminum (Al),
Evaporation >10 mglcm?[4] . Alloying with
Suitable for . Tantalum (Ta)
. crucible
thin targets. .
possible.[4]
Chemically
complex;
_ Efficient use of Potential for
Variable, ) ) - Copper (Cu),
N material; Can impurities from )
Electrodeposition  depends on Platinum (Pt),
- coat complex electrolyte; ] ]
conditions o Nickel (Ni)
shapes. Limited to
conductive

substrates.[5]

| Rolling | >1 mg/cm? | Simple, direct method; Produces self-supporting foils; Good for thick
targets. | Difficult to achieve very thin or highly uniform targets; Risk of contamination. | Not
applicable (produces self-supporting foils) |

Experimental Protocols

The following sections provide detailed protocols for the three primary methods of 144Sm target
preparation.

Protocol 1: Vacuum Evaporation

This method involves heating the metallic samarium in a high-vacuum environment, causing it
to evaporate and condense onto a cooler substrate.[4] It is ideal for creating thin, uniform films.

Materials and Equipment:

e Enriched *4Sm metal
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e High-vacuum evaporation chamber (pressure < 10~> mbar)

e Tantalum (Ta) or Tungsten (W) crucible/boat

e High-current power supply

e Substrate holder with cooling capabilities

o Target substrates (e.g., thin carbon or aluminum foils)

e Shutter mechanism

e Quartz crystal microbalance (QCMB) or other thickness monitor
Procedure:

e Substrate Preparation: Clean the substrate material thoroughly to remove any surface
contaminants. Mount the substrate in the holder within the evaporation chamber.

e Crucible Loading: Place a small, precisely weighed amount of 144Sm metal into the crucible.
Position the crucible correctly below the substrate holder.

e Pump Down: Evacuate the chamber to a high vacuum (e.g., < 10> mbar) to minimize
contamination and ensure a long mean free path for the evaporated atoms.

» Degassing: With the shutter closed to protect the substrate, slowly heat the crucible to a
temperature just below samarium's melting point (1072 °C) to degas the source material.[1]

[4]
o Deposition:
o Open the shutter.

o Increase the current to the crucible to raise the temperature and begin evaporation.
Metallic samarium has a significant vapor pressure even below its melting point.[6]

o Monitor the deposition rate and thickness in real-time using the QCMB.
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e Cool Down and Venting: Once the desired thickness is achieved, close the shutter and turn
off the power to the crucible. Allow the system to cool completely before slowly venting the
chamber with an inert gas (e.g., Argon) and retrieving the target.

Protocol 2: Electrodeposition

Electrodeposition can be an efficient method for target preparation, but it is challenging for
samarium due to its highly negative electrochemical potential, which makes deposition from
aqueous solutions difficult.[5] Therefore, non-aqueous solvents are often required.[5][7]

Materials and Equipment:

e Enriched #4Sm salt (e.g., SmCls or Sm(NTf2)3)

e Non-aqueous solvent (e.g., ionic liquid, acetonitrile, or deep eutectic solvent)[7][8]
e Supporting electrolyte

o Electrochemical cell

o Conductive substrate (cathode) (e.g., Pt, Cu)

 Inert anode (e.g., Platinum)

» Potentiostat/Galvanostat

o Reference electrode (e.g., Ag/Ag*)

Procedure:

o Electrolyte Preparation: Dissolve the enriched 144Sm salt and the supporting electrolyte in the
chosen non-agueous solvent inside a glovebox or controlled atmosphere to prevent moisture
contamination.

o Cell Assembly:
o Clean the substrate (cathode) and mount it in the electrochemical cell.

o Position the anode and reference electrode.
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o Fill the cell with the prepared electrolyte.
o Deposition:
o Connect the electrodes to the potentiostat.

o Apply a constant negative potential or current to the cathode. Optimal conditions, such as
a deposition potential of -1.5 V in an acetonitrile solution, must be determined
experimentally.[8]

o The deposition time will determine the final thickness of the samarium layer.
o Target Retrieval and Cleaning:

o After deposition, carefully remove the target from the cell.

o Rinse the target with a pure solvent to remove any residual electrolyte.

o Dry the target thoroughly in an inert atmosphere or vacuum.
Decision Logic for Method Selection

Choosing the right fabrication technique is critical and depends on experimental goals like
target thickness and the need for a backing.
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Caption: Decision tree for selecting a 144Sm target preparation method.

Protocol 3: Rolling
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Rolling is a mechanical process used to reduce the thickness of a metal ingot or foil to produce
a self-supporting target. It is best suited for producing thicker targets.

Materials and Equipment:

Enriched 1#4Sm metal ingot

Precision rolling mill

Thickness gauge (micrometer)

Annealing furnace (optional)

Inert atmosphere glovebox
Procedure:

o Preparation: Begin with a small, flat ingot of enriched 44*Sm metal. All handling should be
done in an inert atmosphere to prevent oxidation, as samarium ignites in air at 150 °C.[2]

e Rolling Process:

[e]

Carefully pass the samarium ingot through the rollers of the precision mill.

o

Reduce the gap between the rollers in small increments for each pass.

[¢]

Measure the foil thickness frequently with a micrometer.

[¢]

Rotate the foil by 90 degrees between passes to ensure uniformity.

e Annealing (Optional): Samarium is a moderately hard metal.[1] If the foil becomes too hard
to roll effectively (work-hardening), it may need to be annealed. Heat the foil in a vacuum or
inert atmosphere furnace to a suitable temperature below the melting point to soften it before
continuing the rolling process.

o Final Target: Continue rolling until the desired thickness is achieved. The final product is a
self-supporting 44Sm foil that can be cut to the required dimensions and mounted on a target
frame.
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Safety and Handling

Oxidation: Samarium metal oxidizes in air and is pyrophoric at elevated temperatures (150
°C).[2] Handling of metallic samarium, especially powders or thin foils, should be performed
in an inert atmosphere (e.g., an argon-filled glovebox).

Toxicity: Samarium has low toxicity, but standard laboratory safety practices, including
wearing gloves and safety glasses, should always be followed.[2]

Enriched Material: Enriched isotopes are extremely valuable. All procedures should be
optimized to maximize material recovery and minimize waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1262722#preparation-of-enriched-samarium-144-
targets-for-accelerators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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